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Compound of Interest

Compound Name:
(3-(Aminomethyl)phenyl)methanol

hydrochloride

Cat. No.: B1291327 Get Quote

This guide provides a detailed overview of the physicochemical properties of (3-
(Aminomethyl)phenyl)methanol hydrochloride, a compound of interest for researchers,

scientists, and professionals in drug development. Its primary application lies as an

intermediate in the synthesis of various active pharmaceutical ingredients (APIs), particularly

those targeting neurological and cardiovascular disorders.

Physicochemical Data Summary
The fundamental molecular characteristics of (3-(Aminomethyl)phenyl)methanol
hydrochloride are summarized in the table below. This data is essential for a range of

applications from analytical method development to chemical synthesis and formulation.

Property Value Reference

Molecular Weight 173.64 g/mol [1][2][3]

Empirical Formula C₈H₁₂ClNO [1][2]

CAS Number 40896-62-6 [3][4]

Form Solid [1]

Storage
Room temperature, dry and

sealed
[3]
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Molecular Weight Calculation
The molecular weight of a compound is a critical parameter, derived from its empirical formula.

It is the sum of the atomic weights of all atoms in a molecule. For (3-
(Aminomethyl)phenyl)methanol hydrochloride (C₈H₁₂ClNO), the molecular weight is

calculated by summing the atomic weights of eight carbon atoms, twelve hydrogen atoms, one

chlorine atom, one nitrogen atom, and one oxygen atom.

Atomic Components

Calculation Final Result

Carbon (C)
8 atoms

Sum of Atomic Weights

Hydrogen (H)
12 atoms

Chlorine (Cl)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
1 atom

Molecular Weight
173.64 g/mol

Equals

Click to download full resolution via product page

Molecular weight calculation workflow.

Experimental Protocols
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While specific experimental protocols for the synthesis or analysis of (3-
(Aminomethyl)phenyl)methanol hydrochloride are proprietary and vary by manufacturer,

general methodologies can be outlined.

Synthesis: A common synthetic route involves the reduction of 3-(aminomethyl)benzoic acid or

its ester derivatives. This is typically followed by salt formation using hydrochloric acid to yield

the final product. Purification is often achieved through recrystallization.

Purity Analysis (High-Performance Liquid Chromatography - HPLC):

Mobile Phase Preparation: A mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile or methanol) is prepared. The pH of the aqueous phase is

adjusted to ensure good peak shape.

Standard Solution Preparation: A standard solution of (3-(Aminomethyl)phenyl)methanol
hydrochloride of known concentration is prepared in a suitable diluent (e.g., mobile phase).

Sample Preparation: The sample is accurately weighed and dissolved in the diluent to a

known concentration.

Chromatographic Conditions:

Column: A C18 reverse-phase column is typically used.

Flow Rate: A standard flow rate of 1.0 mL/min is common.

Injection Volume: A 10 µL injection volume is typical.

Detection: UV detection at a wavelength where the analyte has significant absorbance

(e.g., 210-220 nm).

Analysis: The standard and sample solutions are injected into the HPLC system. The purity

of the sample is determined by comparing the peak area of the main component to the total

area of all peaks.

The following diagram illustrates a generalized workflow for purity analysis using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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